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For Researchers, Scientists, and Drug Development Professionals

Introduction
Resveratrol-13C6 is a stable isotope-labeled form of resveratrol, a naturally occurring

polyphenolic compound that has garnered significant interest for its potential antioxidant, anti-

inflammatory, and anti-aging properties. The incorporation of six carbon-13 atoms into one of

the phenyl rings of the resveratrol molecule makes it an invaluable tool for researchers in

various fields, particularly in metabolism, pharmacokinetics, and quantitative analysis. This

technical guide provides a comprehensive overview of the chemical properties, experimental

applications, and relevant methodologies associated with Resveratrol-13C6.

Chemical and Physical Properties
Resveratrol-13C6 shares the same fundamental chemical structure as its unlabeled

counterpart, with the key difference being the isotopic enrichment. This enrichment provides a

distinct mass shift, which is crucial for its applications in mass spectrometry-based assays. The

primary properties of Resveratrol-13C6 are summarized below.
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Property Value Reference

Synonyms

trans-Resveratrol-13C6, 5-

[(1E)-2-(4-Hydroxyphenyl-

13C6)ethenyl]-1,3-benzenediol

[1]

CAS Number 1185247-70-4 [1]

Molecular Formula ¹³C₆C₈H₁₂O₃ [1]

Molecular Weight 234.20 g/mol [1]

Appearance Solid, off-white to tan powder [1]

Purity and Isotopic Enrichment
Property Value Reference

Purity (by HPLC) ≥95% to 98% (CP) [2]

Isotopic Purity 99 atom % ¹³C

Mass Shift M+6

Physicochemical Properties
While specific solubility and stability data for Resveratrol-13C6 are not extensively published,

the values for unlabeled trans-resveratrol provide a reliable estimate due to their structural

identity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.cn/CN/zh/product/aldrich/711004
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/711004
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/711004
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/711004
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/711004
https://www.lgcstandards.com/IL/en/p/TRC-R150002
https://www.benchchem.com/product/b563777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Melting Point 266-268°C

Storage Temperature -20°C

Solubility in Water 0.05 mg/mL [3]

Solubility in Ethanol ~50-65 mg/mL [4][5]

Solubility in DMSO ~65 mg/mL [4]

Solubility in PEG-400 373.85 mg/mL [3]

Stability

Stable in acidic pH, degrades

in neutral and basic conditions.

Light and pH sensitive.

[3][5]

Synthesis of Resveratrol-13C6
A detailed, publicly available protocol for the specific synthesis of Resveratrol-13C6 is not

readily found in the scientific literature. However, the general synthesis of resveratrol is well-

documented and can be adapted for isotopic labeling.[6][7][8] The synthesis typically involves a

Wittig or Horner-Wadsworth-Emmons reaction to form the stilbene backbone. For the synthesis

of Resveratrol-13C6, one of the key precursors, such as a protected 4-hydroxybenzaldehyde,

would need to be synthesized using a 13C-labeled benzene ring as the starting material.

Experimental Applications and Protocols
The primary application of Resveratrol-13C6 is as an internal standard in quantitative mass

spectrometry-based analyses, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS). Its identical chemical behavior to endogenous or administered unlabeled resveratrol,

combined with its distinct mass, allows for precise and accurate quantification in complex

biological matrices.

Pharmacokinetic and Metabolic Studies
Resveratrol-13C6 is crucial for elucidating the absorption, distribution, metabolism, and

excretion (ADME) of resveratrol.
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Caption: Workflow for pharmacokinetic analysis using Resveratrol-13C6.
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Sample Preparation:

To 100 µL of plasma, add a known concentration of Resveratrol-13C6 solution (e.g., 25

ng/mL).

Add 300 µL of acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water with a modifier (e.g., 0.1% formic acid or 5 mM

ammonium acetate) and an organic solvent like acetonitrile or methanol.

Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode.

Monitor the specific precursor-to-product ion transitions for both unlabeled resveratrol

and Resveratrol-13C6. For example:

Resveratrol: m/z 227 -> 185

Resveratrol-13C6: m/z 233 -> 191

Quantification: The concentration of unlabeled resveratrol is determined by comparing the

peak area ratio of the analyte to the internal standard against a calibration curve.

Signaling Pathway Analysis
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While Resveratrol-13C6 is primarily used for quantification, it plays a critical role in studies

investigating the effects of resveratrol on cellular signaling pathways by ensuring accurate

measurement of resveratrol concentrations that elicit the observed biological responses. Two of

the most studied pathways are the SIRT1 and Nrf2 pathways.

SIRT1 Activation Pathway
Resveratrol is a well-known activator of Sirtuin 1 (SIRT1), an NAD+-dependent deacetylase

involved in cellular regulation, including metabolism and aging.

Resveratrol SIRT1
activates

Deacetylation Downstream Targets
(e.g., PGC-1α, FOXO, p53)

Cellular Responses
(e.g., Mitochondrial Biogenesis,

Stress Resistance, Apoptosis Regulation)
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Caption: Resveratrol activates SIRT1, leading to downstream effects.

Nrf2 Activation Pathway
Resveratrol can also activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a

key regulator of the cellular antioxidant response.
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Caption: Resveratrol promotes Nrf2 translocation and antioxidant gene expression.

Conclusion
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Resveratrol-13C6 is an indispensable tool for researchers studying the biological activities of

resveratrol. Its primary role as an internal standard enables accurate and precise quantification

in complex biological samples, which is fundamental for robust pharmacokinetic, metabolic,

and mechanistic studies. While direct experimental protocols for using Resveratrol-13C6 to

probe signaling pathways are not common, its use in quantifying resveratrol levels in such

experiments is critical for understanding dose-response relationships and the physiological

relevance of the observed effects. This guide provides a foundational understanding of the

properties and applications of Resveratrol-13C6 to aid in the design and execution of future

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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